Hydrogen-Bond Donor Count: 2,6-Dihydroxy vs. 2,6-Dichloro Nicotinonitrile Scaffolds
The 2,6-dihydroxy substitution provides two hydrogen-bond donor sites (HBD = 2) on the pyridine ring, whereas the corresponding 2,6-dichloro-4-propylnicotinonitrile (CAS 52338-17-7) possesses HBD = 0. This difference dictates the capacity for directional intermolecular interactions in both solid-state packing and target-protein binding [1]. In the patent literature, 2,6-dihydroxy-3-cyanopyridines are explicitly used as intermediates because the hydroxyl groups enable selective activation (e.g., conversion to chlorides or triflates) before further elaboration; the dichloro analog cannot serve this dual function [2].
| Evidence Dimension | Hydrogen Bond Donor Count (HBD) |
|---|---|
| Target Compound Data | HBD = 2 (two aromatic –OH groups) |
| Comparator Or Baseline | 2,6-Dichloro-4-propylnicotinonitrile: HBD = 0 |
| Quantified Difference | Net difference of +2 HBD; qualitative difference: capable of acting as hydrogen-bond-directed pre-organizer vs. purely hydrophobic scaffold |
| Conditions | Structural comparison based on molecular formula and functional group analysis; patent exemplification in CN108822028A |
Why This Matters
Procurement rationale: If a synthetic route requires a hydrogen-bond-active pyridine intermediate for regioselective functionalization, the 2,6-dihydroxy derivative is mandatory; the 2,6-dichloro variant follows a different reactivity path and cannot substitute.
- [1] PubChem. 2,6-Dihydroxy-4-(trifluoromethyl)nicotinonitrile (CID 22862648 derivative); Computed Properties table showing HBD and HBA counts for the scaffold. View Source
- [2] CN108822028A – Embodiment 1: Preparation of 2,6-dichloro-4-(trifluoromethyl)nicotinonitrile via the corresponding 2,6-dihydroxy-3-cyano intermediate. View Source
